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Compound of Interest

Compound Name: Asukamycin

Cat. No.: B1667649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Asukamycin is a polyketide natural product isolated from Streptomyces nodosus subsp.

asukaensis.[1] It belongs to the manumycin family of antibiotics and exhibits a broad spectrum

of biological activities, including antibacterial, antifungal, and potent anticancer properties.[1][2]

[3] These application notes provide detailed protocols for a range of in vitro assays to assess

the diverse bioactivities of Asukamycin, facilitating its further investigation as a potential

therapeutic agent.

Data Presentation: Summary of Asukamycin
Bioactivity
The following tables summarize the quantitative data on the bioactivity of Asukamycin from

published studies.

Table 1: Anticancer Activity of Asukamycin (IC50 values)
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Cell Line Cancer Type IC50 (µM) Reference

Jurkat T-cell leukemia 1-5 [2]

U937 Histiocytic lymphoma 1-5 [2]

THP-1
Acute monocytic

leukemia
1-5 [2]

PC-3 Prostate cancer 1-5 [2]

DU 145 Prostate cancer 1-5 [2]

231MFP
Triple-negative breast

cancer
~10 [4]

Various (250 cell

lines)
Multiple cancer types 0.08 to >30 [4]

Table 2: Antibacterial Activity of Asukamycin

Bacterial Strain Gram Type Activity Reference

Nocardia asteroides Gram-positive Inhibits growth [3]

Gram-positive

bacteria
Gram-positive General inhibition [3]
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Caption: Asukamycin's anticancer mechanism of action.
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96-well Plate
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(various concentrations)
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Caption: Workflow for the MTT cytotoxicity assay.
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Agar Plate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Assays of
Asukamycin Bioactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667649#in-vitro-assays-for-asukamycin-bioactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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